Ethanol, 2,2'-[(4-amino-2-nitrophenyl)imino]bis-

Specification

• CAS No.: 34572-45-7
• Molecular Formula: C10H15N3O4
• Molecular Weight: 241.24 g/mol
• IUPAC Name: 2-[4-amino-N-(2-hydroxyethyl)-2-nitroanilino]ethanol
• Standard InChI: InChI=1S/C10H15N3O4/c11-8-1-2-9(10(7-8)13(16)17)12(3-5-14)4-6-15/h1-2,7,14-15H,3-6,11H2
• Standard InChI Key: LMKFATMCEGPAPC-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1N)[N+](=O)[O-])N(CCO)CCO
• Canonical SMILES: C1=CC(=C(C=C1N)[N+](=O)[O-])N(CCO)CCO

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a central phenyl ring substituted with an amino group (–NH$_2$) at the 4-position and a nitro group (–NO$_2$) at the 2-position. Two ethanol moieties (–CH$_2$CH$_2$OH) are attached via an imino bridge (–NH–), forming a symmetrical diethanolamine derivative. This structure is validated by its SMILES notation: C1=CC(=C(C=C1N)[N+](=O)[O-])N(CCO)CCO.

Key Structural Features:

• Aromatic Core: The nitro group at the 2-position creates strong electron-withdrawing effects, while the amino group at the 4-position acts as an electron donor, enabling charge-transfer interactions.

• Ethanol Side Chains: The hydroxyl groups enhance solubility in polar solvents, making the compound suitable for aqueous-phase reactions.

Physical Properties

Property	Value
Molecular Weight	241.24 g/mol
Density	1.352 g/cm³
Melting Point	101–102°C
Boiling Point	451.7°C at 760 mmHg
Solubility	<0.01 g/100 mL in water (18°C)

The compound’s low water solubility contrasts with its miscibility in alcohols and dimethylformamide (DMF), a trait exploited in synthetic protocols.

Synthesis and Reaction Pathways

Catalytic Hydrogenation

A common synthesis route involves the reduction of a nitro precursor, such as (R)-2-[[2-(4-nitrophenyl)ethyl]amino]-1-phenylethyl alcohol, using palladium on carbon (Pd/C) as a catalyst. Ammonium formate serves as a hydrogen donor, avoiding the hazards of gaseous hydrogen:

$$\text{C}_{10}\text{H}_{14}\text{N}_2\text{O}_4 + \text{HCO}_2\text{NH}_4 \xrightarrow{\text{Pd/C}} \text{C}_{10}\text{H}_{15}\text{N}_3\text{O}_4 + \text{CO}_2 + \text{H}_2\text{O}$$

This method achieves yields exceeding 80% under mild conditions (60–70°C), with reaction progress monitored via TLC or HPLC.

Functionalization Reactions

The amino and nitro groups facilitate further derivatization:

• Acylation: Reaction with acetyl chloride yields acetamide derivatives, enhancing stability for pharmaceutical intermediates.

• Oxidation: Controlled oxidation of the ethanol side chains produces ketone or carboxylic acid functionalities, useful in polymer chemistry.

Applications in Industry and Research

Pharmaceutical Intermediates

The compound is a key precursor in synthesizing Mirabegron, a β3-adrenergic receptor agonist for overactive bladder treatment. Its reduction product, (R)-2-[[2-(4-aminophenyl)ethyl]amino]-1-phenylethyl alcohol, is critical for introducing chirality into the drug molecule.

Hair Dye Formulations

As a semi-permanent hair dye component (e.g., HC Blue 2), it undergoes oxidative coupling with developers like hydrogen peroxide to form colored complexes. Regulatory assessments note its use at concentrations ≤2% in commercial products, with strict controls to minimize skin sensitization risks.

Coordination Chemistry

The ethanol moieties act as bidentate ligands, forming complexes with transition metals (e.g., Cu$^{2+}$, Fe$^{3+}$). These complexes exhibit catalytic activity in oxidation reactions, though their industrial adoption remains limited.

Regulatory Status and Compliance

Global Regulations

Region	Status	Key Restrictions
EU	Approved for cosmetics (Annex III)	Max 2% concentration
Australia	Listed under IMAP framework	Industrial use only
USA	Not FDA-approved for pharmaceuticals	Restricted to R&D applications